Cas no 917910-45-3 (MK-6892)

MK-6892 structure

Product Name:MK-6892

CAS No:917910-45-3

MF:C₁₉H₂₂N₄O₅

MW:386.401784420013

MDL:MFCD20528236

CID:833971

PubChem ID:135416394

Update Time:2024-10-26

MK-6892 Chemical and Physical Properties

Names and Identifiers

- MK-6892
- 2-({3-[3-(5-Hydroxy-2-pyridinyl)-1,2,4-oxadiazol-5-yl]-2,2-dimeth ylpropanoyl}amino)-1-cyclohexene-1-carboxylic acid
- MK 6892
- 2-[[3-[3-(5-Hydroxy-2-pyridinyl)-1,2,4-oxadiazol-5-yl]-2,2-dimethyl-1-oxopropyl]amino]-1-cyclohexene-1-carboxylic acid (ACI)
- CHEMBL1086657
- 2-({3-[3-(5-hydroxypyridin-2-yl)-1,2,4-oxadiazol-5-yl]-2,2-dimethylpropanoyl}-amino)cyclohex-1-ene-1-carboxylic acid
- 2-{3-[3-(5-HYDROXYPYRIDIN-2-YL)-1,2,4-OXADIAZOL-5-YL]-2,2-DIMETHYLPROPANAMIDO}CYCLOHEX-1-ENE-1-CARBOXYLIC ACID
- MFCD20528236
- BDBM50313976
- AC-36092
- PH9ZB6IRW0
- 2-[[3-[3-(5-Hydroxypyridin-2-yl)-1,2,4-oxadiazol-5-yl]-2,2-dimethylpropanoyl]amino]cyclohexene-1-carboxylic acid
- GTPL5788
- HY-10680
- MK6892
- 1-Cyclohexene-1-carboxylic acid, 2-((3-(3-(5-hydroxy-2-pyridinyl)-1,2,4-oxadiazol-5-yl)-2,2-dimethyl-1-oxopropyl)amino)-
- UNII-PH9ZB6IRW0
- Q27086871
- CS-1480
- AKOS027338629
- HMS3750O15
- 917910-45-3
- BCP20984
- GLXC-10804
- EX-A2478
- NCGC00378975-01
- DA-65509
- 2-[[3-[3-(5-hydroxy-1,2-dihydropyridin-2-yl)-1,2,4-oxadiazol-5-yl]-2,2-dimethylpropanoyl]amino]cyclohexene-1-carboxylic acid
- AS-32919
- 2-(3-(3-(5-Hydroxypyridin-2-yl)-1,2,4-oxadiazol-5-yl)-2,2-dimethylpropanamido)cyclohex-1-enecarboxylic acid
- 2-((3-(3-(5-hydroxy-1,2-dihydropyridin-2-yl)-1,2,4-oxadiazol-5-yl)-2,2-dimethylpropanoyl)amino)cyclohexene-1-carboxylic acid
- 2-[[2,2-dimethyl-3-[3-(5-oxidanylpyridin-2-yl)-1,2,4-oxadiazol-5-yl]propanoyl]amino]cyclohexene-1-carboxylic acid
- 2-(3-(3-(5-Hydroxypyridin-2-yl)-1,2,4-oxadiazol-5-yl)-2,2-dimethylpropanamido)cyclohex-1-ene-1-carboxylic acid
- SCHEMBL4548340
- MDL： MFCD20528236
- Inchi： 1S/C19H22N4O5/c1-19(2,18(27)21-13-6-4-3-5-12(13)17(25)26)9-15-22-16(23-28-15)14-8-7-11(24)10-20-14/h7-8,10,24H,3-6,9H2,1-2H3,(H,21,27)(H,25,26)
- InChI Key： CJHXBFSJXDUJHP-UHFFFAOYSA-N
- SMILES： O=C(C1CCCCC=1NC(C(CC1ON=C(C2C=CC(O)=CN=2)N=1)(C)C)=O)O

Computed Properties

Exact Mass: 386.15901982g/mol
Monoisotopic Mass: 386.15901982g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 28
Rotatable Bond Count: 7
Complexity: 636
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 138Å²

MK-6892 Security Information

Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

MK-6892 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M126295-100mg	MK-6892	917910-45-3	98%	100mg	¥12472.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M126295-50mg	MK-6892	917910-45-3	98%	50mg	¥8017.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M126295-10mg	MK-6892	917910-45-3	98%	10mg	¥3384.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M126295-5mg	MK-6892	917910-45-3	98%	5mg	¥2548.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M126295-25mg	MK-6892	917910-45-3	98%	25mg	¥5798.90	2023-09-02
DC Chemicals	DC9455-100 mg	MK-6892	917910-45-3	>98%	100mg	$700.0	2022-02-28
DC Chemicals	DC9455-250 mg	MK-6892	917910-45-3	>98%	250mg	$1400.0	2022-02-28
DC Chemicals	DC9455-1 g	MK-6892	917910-45-3	>98%	1g	$2800.0	2022-02-28
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TQ0108-200 mg	MK-6892	917910-45-3	99.01%	200mg	￥17527.00	2022-02-28
MedChemExpress	HY-10680-10mM*1mLinDMSO	MK-6892	917910-45-3	99.43%	10mM*1mLinDMSO	￥2558	2022-05-30

MK-6892 Production Method

Production Method 1

917911-03-6

917910-45-3

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid , Triisopropylsilane Solvents: Dichloromethane ; 0 °C; 15 min, rt
1.2 Reagents: Lithium hydroxide Solvents: Methanol , Tetrahydrofuran , Water ; rt; overnight, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 5, rt

Reference

: Discovery of a Biaryl Cyclohexene Carboxylic Acid (MK-6892): A Potent and Selective High Affinity Niacin Receptor Full Agonist with Reduced Flushing Profiles in Animals as a Preclinical Candidate

Shen, Hong C.; Ding, Fa-Xiang; Raghavan, Subharekha; Deng, Qiaolin; Luell, Silvi; et al, Journal of Medicinal Chemistry, 2010, 53(6), 2666-2670